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Compound of Interest

Compound Name: AI-10-47

Cat. No.: B10824809

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of AI-10-
47, a small molecule inhibitor of CBFβ-RUNX binding used in research. Adherence to these

procedures is vital for ensuring laboratory safety and environmental protection. Given that

specific disposal data for AI-10-47 is not readily available, these guidelines are based on

established best practices for the disposal of hazardous chemical waste in a laboratory setting.

Chemical and Safety Data Summary
As a small molecule inhibitor, AI-10-47 should be handled with care, assuming it may have

hazardous properties. The following table summarizes general characteristics and safety

considerations applicable to research-grade chemical compounds of this nature.
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Property Description Safety Consideration

Physical State Typically a solid powder.

Avoid inhalation of dust. Use

appropriate personal protective

equipment (PPE), including a

lab coat, safety glasses, and

gloves.

Solubility

May have limited solubility in

aqueous solutions. Often

dissolved in organic solvents

like DMSO for experimental

use.

Organic solvents are often

flammable and toxic. Handle in

a well-ventilated area or fume

hood.

Hazard Classification

Not definitively classified. Treat

as a hazardous chemical.

Potential for biological activity

and unknown long-term health

effects.

Assume the compound is toxic

and handle with appropriate

precautions. Consult your

institution's chemical hygiene

plan.

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area, away from

incompatible materials.

Improper storage can lead to

degradation or reaction. Follow

manufacturer's

recommendations.

Primary Routes of Entry
Inhalation, ingestion, skin and

eye contact.

Wear appropriate PPE to

prevent exposure.

Experimental Protocol: Proper Disposal of AI-10-47
The following step-by-step procedure outlines the recommended protocol for the disposal of AI-
10-47 and associated waste. This protocol is based on general guidelines for hazardous

laboratory chemical waste management and should be adapted to comply with your institution's

specific policies and local regulations.

1. Waste Identification and Segregation:

Identify all waste streams containing AI-10-47. This includes:
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Unused or expired pure AI-10-47.

Solutions containing AI-10-47 (both aqueous and organic solvent-based).

Contaminated labware (e.g., pipette tips, vials, flasks).

Contaminated personal protective equipment (PPE).

Segregate waste at the point of generation.[1] Do not mix AI-10-47 waste with other

chemical waste streams unless explicitly permitted by your institution's hazardous waste

guidelines.[1][2] Incompatible wastes must be kept separate to prevent dangerous reactions.

[3][4]

2. Containerization:

Use chemically compatible and leak-proof containers for waste collection.[1][5] For liquid

waste, it is often best to use the original container or a designated hazardous waste

container provided by your institution's Environmental Health and Safety (EHS) department.

[6]

Ensure containers are in good condition with a secure, tightly fitting cap.[4]

Leave approximately 10% headspace in liquid waste containers to allow for vapor

expansion.[5]

Solid waste, such as contaminated pipette tips and vials, should be collected in a

designated, puncture-resistant container.[6]

3. Labeling:

Clearly label all waste containers as soon as waste is added.[1][7]

The label should include:

The words "Hazardous Waste".

The full chemical name: "AI-10-47".
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The solvent and its concentration (if in solution).

The approximate quantity of waste.

The date the waste was first added to the container.

The name of the principal investigator and the laboratory location.

Do not use abbreviations or chemical formulas.[2]

4. Storage of Chemical Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4][8] This area should be at or near the point of waste generation.[8]

The SAA must be under the control of the laboratory personnel and away from general lab

traffic.[5]

Ensure secondary containment is used for liquid waste to prevent spills from reaching drains.

[3][7]

Keep waste containers closed at all times, except when adding waste.[4][7][8]

5. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or equivalent

office to arrange for the pickup and disposal of the hazardous waste.[8]

Do not attempt to dispose of AI-10-47 down the drain or in the regular trash.[9]

Follow all institutional procedures for requesting a waste pickup.

6. Decontamination of Empty Containers:

An empty container that held AI-10-47 must be properly decontaminated before being

discarded as regular trash.

The container should be triple-rinsed with a suitable solvent that can dissolve the compound.

[3]
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The rinsate from this cleaning process must be collected and disposed of as hazardous

waste.[3][10]

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines.[3]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AI-10-47.
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AI-10-47 Disposal Workflow

Waste Generation & Identification

Segregation & Containerization

Storage & Pickup

Empty Container Disposal

Generate AI-10-47 Waste
(Unused, Solutions, Contaminated Materials)

Identify as Hazardous Waste

Segregate from Other Waste Streams

Select Compatible, Leak-Proof Container

Label Container with Contents & Hazard Info

Store in Designated Satellite Accumulation Area

Keep Container Securely Closed

Contact EHS for Waste Pickup

Licensed Vendor Disposes of Waste

Empty AI-10-47 Container

Triple-Rinse with Appropriate Solvent

Collect Rinsate as Hazardous Waste Deface Label & Dispose of Container

Add to Waste Stream

Click to download full resolution via product page

Caption: A flowchart outlining the proper disposal procedures for AI-10-47 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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